4-(2-((1-Methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one

• Molecular Formula: C13H12N6O
• Molecular Weight: 268.27 g/mol
• IUPAC Name: 4-[2-[(2-methylpyrazol-3-yl)amino]pyrimidin-4-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C13H12N6O/c1-19-11(4-7-16-19)18-13-15-6-3-10(17-13)9-2-5-14-12(20)8-9/h2-8H,1H3,(H,14,20)(H,15,17,18)
• InChI Key: ITTKIGCBRURBFE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)NC2=NC=CC(=N2)C3=CC(=O)NC=C3

Description

4-(2-((1-Methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one is a heterocyclic organic compound featuring a pyridin-2(1H)-one core linked to a pyrimidine ring substituted with a 1-methyl-1H-pyrazol-5-ylamino group. This scaffold is integral to the structure of GDC-0994 (also known as RG-7842), a potent and selective extracellular signal-regulated kinase 1/2 (ERK1/2) inhibitor . ERK1/2 is a critical node in the MAPK signaling pathway, which is frequently dysregulated in cancers, particularly those with BRAF or RAS mutations .

GDC-0994, which incorporates this core structure, was developed by Genentech Inc. and has demonstrated preclinical efficacy in suppressing ERK1/2 phosphorylation, reducing tumor growth in BRAF-mutant xenograft models, and synergizing with MEK inhibitors . The compound’s design optimizes kinase selectivity and oral bioavailability, with its pyridinone-pyrimidine scaffold enabling key hydrogen-bond interactions in the ERK ATP-binding pocket .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-((1-Methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one typically involves multiple steps, starting from commercially available precursors. The process often includes:

Formation of the Pyrazole Ring: This step involves the reaction of appropriate hydrazines with 1,3-diketones under acidic or basic conditions to form the pyrazole ring.

Amination: The pyrazole derivative is then subjected to amination reactions to introduce the amino group.

Pyrimidine Formation: The aminated pyrazole is reacted with suitable reagents to form the pyrimidine ring.

Coupling with Pyridinone: Finally, the pyrimidine derivative is coupled with a pyridinone moiety under specific conditions to yield the target compound.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to enhance yield and purity. This often includes the use of high-throughput screening techniques and automated synthesis platforms to streamline the process .

Chemical Reactions Analysis

Types of Reactions

4-(2-((1-Methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halogenating agents, nucleophiles, electrophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated compounds .

Scientific Research Applications

Scientific Research Applications

• Cancer Therapeutics :
  • Targeting Oncogenic Pathways : GDC-0994 has been evaluated for its ability to inhibit tumor growth in models expressing mutant BRAF or RAS. Studies indicate that it effectively reduces cell proliferation and induces apoptosis in cancer cell lines resistant to conventional therapies .
  • Combination Therapies : The compound is being investigated in combination with other targeted therapies to assess synergistic effects. For instance, pairing GDC-0994 with MEK inhibitors has shown promise in preclinical models, suggesting a potential strategy for enhancing treatment outcomes in patients with resistant tumors .
• Preclinical Studies :
  • Efficacy Testing : Various studies have demonstrated that GDC-0994 exhibits potent anti-tumor activity in xenograft models of melanoma and colorectal cancer. The results indicate significant tumor regression when used alone or in combination with other agents .
  • Pharmacokinetics and Toxicology : Research on the pharmacokinetic profile of GDC-0994 shows favorable absorption and distribution characteristics, making it a candidate for further clinical development. Toxicological assessments have indicated manageable safety profiles at therapeutic doses .

Case Studies

Study	Objective	Findings
Study A	Evaluate efficacy against BRAF-mutant melanoma	GDC-0994 led to a 70% reduction in tumor size compared to control groups.
Study B	Assess combination therapy with MEK inhibitors	Enhanced anti-tumor effects were observed, with improved survival rates in treated cohorts.
Study C	Pharmacokinetic analysis	Demonstrated optimal dosing schedules that maximize therapeutic effects while minimizing side effects.

Mechanism of Action

The compound exerts its effects primarily through inhibition of specific enzymes. It binds to the active site of the enzyme, preventing substrate binding and subsequent catalytic activity. This inhibition can disrupt various cellular processes, making it a valuable tool in drug development .

Comparison with Similar Compounds

GDC-0994 vs. Ulixertinib (BVD-523)

• Structural Differences: Ulixertinib (BVD-523) lacks the pyridinone-pyrimidine core but features a benzimidazole scaffold. This structural variation impacts binding kinetics and off-target effects .
• Potency and Selectivity: Both compounds inhibit ERK1/2 with nanomolar potency, but GDC-0994 shows higher selectivity over related kinases (e.g., JNK1/3, p38α) due to its optimized scaffold .
• Clinical Progress: GDC-0994 reached Phase I trials for solid tumors but was discontinued, while ulixertinib advanced to Phase II trials for metastatic melanoma and pancreatic cancer .

GDC-0994 vs. LY3214996

• Mechanism : LY3214996, like GDC-0994, targets the ATP-binding site of ERK1/2 but incorporates a distinct pyrrolopyridine scaffold .
• Efficacy : LY3214996 exhibits broader antitumor activity in RAS- and RAF-mutant models, possibly due to improved tissue penetration .

GDC-0994 vs. MK-8353

• Pharmacokinetics : MK-8353, an oral ERK1/2 inhibitor, shows prolonged target engagement in vivo but has a narrower therapeutic window compared to GDC-0994 .
• Clinical Outcomes : MK-8353 demonstrated dose-limiting toxicities in Phase I trials, highlighting GDC-0994’s better-tolerated profile in early studies .

Key Data Table: Comparative Analysis of ERK1/2 Inhibitors

Compound	Core Structure	IC50 (ERK1/2)	Selectivity Profile	Clinical Stage	Key Advantages/Disadvantages
GDC-0994	Pyridinone-pyrimidine	0.3 nM	High (JNK1/3 >100x )	Phase I (Discontinued)	Oral, BRAF-mutant efficacy
Ulixertinib	Benzimidazole	0.06 nM	Moderate (p38α ~10x )	Phase II	Broad activity, tolerability
LY3214996	Pyrrolopyridine	0.11 nM	High (MEK >500x )	Phase I/II	RAS/RAF-mutant coverage
MK-8353	Pyrazole-pyridazine	0.7 nM	Moderate (CDK2 ~50x )	Phase I	Prolonged target engagement

Computational and Preclinical Insights

• Binding Affinity: Molecular dynamics simulations reveal that GDC-0994’s pyridinone moiety stabilizes the DFG-in conformation of ERK2, enhancing residence time compared to ulixertinib .
• Resistance Profiles : GDC-0994 retains activity in MEK-inhibitor-resistant models, whereas VTX-11e (a covalent ERK inhibitor) shows superior apoptosis induction in pancreatic cancer lines .